Cas no 189103-43-3 (Benzonitrile, 4-[(ethylthio)methyl]-)

• Product Name: Benzonitrile, 4-[(ethylthio)methyl]-
• CAS No: 189103-43-3
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 1382361
• Update Time: 2024-08-16

Benzonitrile, 4-[(ethylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(ethylthio)methyl]-

• Inchi： 1S/C10H11NS/c1-2-12-8-10-5-3-9(7-11)4-6-10/h3-6H,2,8H2,1H3
• InChI Key： XQICTIXMPFTWIJ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CSCC)C=C1

Computed Properties

• Exact Mass: 177.06133

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 300.3±25.0 °C(Predicted)
• PSA: 23.79